![molecular formula C22H21NO3 B5728269 N-(3,5-dimethoxyphenyl)-2,2-diphenylacetamide](/img/structure/B5728269.png)
N-(3,5-dimethoxyphenyl)-2,2-diphenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,5-dimethoxyphenyl)-2,2-diphenylacetamide, also known as DPA, is a chemical compound that has gained attention in scientific research due to its potential applications in medicine and pharmacology. DPA is a member of the diphenylacetamide family of compounds and has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects.
Scientific Research Applications
N-(3,5-dimethoxyphenyl)-2,2-diphenylacetamide has been studied for its potential applications in medicine and pharmacology. In particular, this compound has been found to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. These effects make this compound a promising candidate for the development of new drugs for the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis.
Mechanism of Action
The exact mechanism of action of N-(3,5-dimethoxyphenyl)-2,2-diphenylacetamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Prostaglandins are mediators of inflammation, pain, and fever, and their inhibition by this compound is thought to underlie its anti-inflammatory, analgesic, and antipyretic effects.
Biochemical and Physiological Effects
In addition to its effects on COX enzymes, this compound has been found to affect other biochemical and physiological processes in animal models. For example, this compound has been shown to decrease the levels of proinflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). This compound has also been found to reduce the production of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.
Advantages and Limitations for Lab Experiments
N-(3,5-dimethoxyphenyl)-2,2-diphenylacetamide has several advantages as a research tool. It is relatively easy to synthesize and purify, and its effects on COX enzymes and other biochemical and physiological processes have been well characterized. However, there are also some limitations to its use in lab experiments. For example, this compound has low solubility in water, which can make it difficult to administer to animals or to use in cell culture studies. Additionally, the effects of this compound on human cells and tissues are not well understood, which limits its potential applications in human medicine.
Future Directions
There are several future directions for research on N-(3,5-dimethoxyphenyl)-2,2-diphenylacetamide. One area of interest is the development of new drugs based on the structure of this compound. Researchers are exploring modifications to the this compound molecule that could improve its solubility, increase its potency, or target specific COX enzymes. Another area of interest is the investigation of the effects of this compound on human cells and tissues. This could lead to the development of new drugs for the treatment of inflammatory diseases in humans. Finally, researchers are also exploring the potential use of this compound as a research tool to study the role of COX enzymes and other biochemical and physiological processes in health and disease.
Synthesis Methods
The synthesis of N-(3,5-dimethoxyphenyl)-2,2-diphenylacetamide involves the reaction of 3,5-dimethoxyaniline with 2,2-diphenylacetic acid in the presence of a catalyst such as sulfuric acid. The reaction yields this compound as a white crystalline solid, which can be purified through recrystallization. The synthesis of this compound has been optimized to improve yield and purity, and various modifications to the reaction conditions have been explored to achieve these goals.
properties
IUPAC Name |
N-(3,5-dimethoxyphenyl)-2,2-diphenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21NO3/c1-25-19-13-18(14-20(15-19)26-2)23-22(24)21(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-15,21H,1-2H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYCQIACPSSDIPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.